molecular formula C10H13NO B8730544 Benzenecarboximidic acid, 2-methyl-, ethyl ester

Benzenecarboximidic acid, 2-methyl-, ethyl ester

Cat. No. B8730544
M. Wt: 163.22 g/mol
InChI Key: FBVQYWXABNMMBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzenecarboximidic acid, 2-methyl-, ethyl ester is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenecarboximidic acid, 2-methyl-, ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenecarboximidic acid, 2-methyl-, ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Benzenecarboximidic acid, 2-methyl-, ethyl ester

Molecular Formula

C10H13NO

Molecular Weight

163.22 g/mol

IUPAC Name

ethyl 2-methylbenzenecarboximidate

InChI

InChI=1S/C10H13NO/c1-3-12-10(11)9-7-5-4-6-8(9)2/h4-7,11H,3H2,1-2H3

InChI Key

FBVQYWXABNMMBU-UHFFFAOYSA-N

Canonical SMILES

CCOC(=N)C1=CC=CC=C1C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of o-toluamide (13.5 g, 0.100 mol) in dichloromethane (150 mL) was added a solution (1.0 M, 106 mL, 0.106 mol) of triethyloxonium tetrafluoroborate in dichloromethane. The resulting mixture was stirred at room temperature for 14 h. Two-thirds of dichloromethane was evaporated under reduced pressure. After addition of ether (400 mL) to the concentrate, the mixture was stirred for 3 h under ice-cooling. Precipitates were collected by filtration, washed with ether, and dried in vacuo to give 21.7 g (86%) of ethyl 2-methylbenzimidate hydrotetrafluoroborate as a colorless solid.
Quantity
13.5 g
Type
reactant
Reaction Step One
Quantity
106 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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